1,3-Dioleoyl-2-stearoylglycerol
1,3-Dioleoyl-2-stearoylglycerol
1,3-Dioleoyl-2-stearoyl glycerol is a triacylglycerol that contains oleic acid at the sn-1 and sn-3 positions and stearic acid at the sn-2 position. It has been found in butterfat.
TG(18:1(9Z)/18:0/18:1(9Z)), also known as 1, 3-do-2-SG or TG(18:1/18:0/18:1), belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. TG(18:1(9Z)/18:0/18:1(9Z)) is considered to be a practically insoluble (in water) and relatively neutral molecule. TG(18:1(9Z)/18:0/18:1(9Z)) has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, TG(18:1(9Z)/18:0/18:1(9Z)) is primarily located in the membrane (predicted from logP) and adiposome. TG(18:1(9Z)/18:0/18:1(9Z)) can be biosynthesized from DG(18:1(9Z)/18:0/0:0) and oleoyl-CoA; which is mediated by the enzyme diacylglycerol O-acyltransferase. In humans, TG(18:1(9Z)/18:0/18:1(9Z)) is involved in the metabolic disorder called de novo triacylglycerol biosynthesis TG(18:1(9Z)/18:0/18:1(9Z)) pathway.
TG(18:1(9Z)/18:0/18:1(9Z)), also known as 1, 3-do-2-SG or TG(18:1/18:0/18:1), belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. TG(18:1(9Z)/18:0/18:1(9Z)) is considered to be a practically insoluble (in water) and relatively neutral molecule. TG(18:1(9Z)/18:0/18:1(9Z)) has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, TG(18:1(9Z)/18:0/18:1(9Z)) is primarily located in the membrane (predicted from logP) and adiposome. TG(18:1(9Z)/18:0/18:1(9Z)) can be biosynthesized from DG(18:1(9Z)/18:0/0:0) and oleoyl-CoA; which is mediated by the enzyme diacylglycerol O-acyltransferase. In humans, TG(18:1(9Z)/18:0/18:1(9Z)) is involved in the metabolic disorder called de novo triacylglycerol biosynthesis TG(18:1(9Z)/18:0/18:1(9Z)) pathway.
Brand Name:
Vulcanchem
CAS No.:
2410-29-9
VCID:
VC20803992
InChI:
InChI=1S/C57H106O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-26,28-29,54H,4-24,27,30-53H2,1-3H3/b28-25-,29-26-
SMILES:
CCCCCCCCCCCCCCCCCC(=O)OC(COC(=O)CCCCCCCC=CCCCCCCCC)COC(=O)CCCCCCCC=CCCCCCCCC
Molecular Formula:
C57H106O6
Molecular Weight:
887.4 g/mol
1,3-Dioleoyl-2-stearoylglycerol
CAS No.: 2410-29-9
Cat. No.: VC20803992
Molecular Formula: C57H106O6
Molecular Weight: 887.4 g/mol
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Specification
| Description | 1,3-Dioleoyl-2-stearoyl glycerol is a triacylglycerol that contains oleic acid at the sn-1 and sn-3 positions and stearic acid at the sn-2 position. It has been found in butterfat. TG(18:1(9Z)/18:0/18:1(9Z)), also known as 1, 3-do-2-SG or TG(18:1/18:0/18:1), belongs to the class of organic compounds known as triacylglycerols. These are glycerides consisting of three fatty acid chains covalently bonded to a glycerol molecule through ester linkages. TG(18:1(9Z)/18:0/18:1(9Z)) is considered to be a practically insoluble (in water) and relatively neutral molecule. TG(18:1(9Z)/18:0/18:1(9Z)) has been found in human adipose tissue tissue, and has also been primarily detected in blood. Within the cell, TG(18:1(9Z)/18:0/18:1(9Z)) is primarily located in the membrane (predicted from logP) and adiposome. TG(18:1(9Z)/18:0/18:1(9Z)) can be biosynthesized from DG(18:1(9Z)/18:0/0:0) and oleoyl-CoA; which is mediated by the enzyme diacylglycerol O-acyltransferase. In humans, TG(18:1(9Z)/18:0/18:1(9Z)) is involved in the metabolic disorder called de novo triacylglycerol biosynthesis TG(18:1(9Z)/18:0/18:1(9Z)) pathway. |
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| CAS No. | 2410-29-9 |
| Molecular Formula | C57H106O6 |
| Molecular Weight | 887.4 g/mol |
| IUPAC Name | 1,3-bis[[(Z)-octadec-9-enoyl]oxy]propan-2-yl octadecanoate |
| Standard InChI | InChI=1S/C57H106O6/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-43-46-49-55(58)61-52-54(63-57(60)51-48-45-42-39-36-33-30-27-24-21-18-15-12-9-6-3)53-62-56(59)50-47-44-41-38-35-32-29-26-23-20-17-14-11-8-5-2/h25-26,28-29,54H,4-24,27,30-53H2,1-3H3/b28-25-,29-26- |
| Standard InChI Key | KGSBKZXRGYMKBT-RZEXXKRKSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCC(=O)OC(COC(=O)CCCCCCC/C=C\CCCCCCCC)COC(=O)CCCCCCC/C=C\CCCCCCCC |
| SMILES | CCCCCCCCCCCCCCCCCC(=O)OC(COC(=O)CCCCCCCC=CCCCCCCCC)COC(=O)CCCCCCCC=CCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCC(=O)OC(COC(=O)CCCCCCCC=CCCCCCCCC)COC(=O)CCCCCCCC=CCCCCCCCC |
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